Cas no 1416351-95-5 (1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone)

• Product Name: 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone
• CAS No: 1416351-95-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD22421585
• CID: 1038153
• PubChem ID: 66570663
• Update Time: 2025-06-11

1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone
• AK-92912
• ANW-45032
• CTK8B4434
• KB-212900
• W9899
• 1-(2-Chloro-5-methylpyrimidin-4-yl)ethan-1-one
• FCH2260941
• AX8226451
• AB0027976
• ST24021002
• Ethanone, 1-(2-chloro-5-methyl-4-pyrimidinyl)-
• 1416351-95-5
• DTXSID70735271
• DS-2016
• AKOS015999404
• DB-237510
• MFCD22421585
• CS-0061357
• SB57550

• MDL： MFCD22421585
• Inchi： 1S/C7H7ClN2O/c1-4-3-9-7(8)10-6(4)5(2)11/h3H,1-2H3
• InChI Key： NXAHJYYUFCTRQN-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(C(C)=O)=N1

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone

Comprehensive Overview of 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone (CAS No. 1416351-95-5)

1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone, with the CAS number 1416351-95-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are pivotal in drug discovery and material science. The presence of a chloro and methyl substituent on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its unique structural features and versatility in chemical transformations.

In recent years, the demand for pyrimidine derivatives like 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone has surged, driven by their role in developing novel therapeutics and agrochemicals. The compound's CAS no 1416351-95-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for its popularity is its utility in constructing complex molecules, particularly in the synthesis of kinase inhibitors and antimicrobial agents. The chloro group at the 2-position and the methyl group at the 5-position offer strategic sites for further functionalization, enabling the creation of diverse derivatives with tailored properties.

The synthesis of 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone typically involves multi-step reactions, starting from readily available pyrimidine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the current trend toward green chemistry and sustainable practices, which are hot topics in the scientific community. Researchers are also investigating the compound's potential in catalysis and material science, where its electronic properties could be harnessed for innovative applications.

From a commercial perspective, 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone is supplied by several specialty chemical manufacturers, catering to the needs of pharmaceutical and agrochemical industries. Its CAS no 1416351-95-5 is often listed in procurement databases, highlighting its importance as a building block. The compound's stability under standard storage conditions and compatibility with common solvents further enhance its appeal for industrial use. As the focus on precision medicine and sustainable agriculture intensifies, the demand for such high-purity intermediates is expected to rise.

In conclusion, 1-(2-Chloro-5-methylpyrimidin-4-yl)ethanone (CAS No. 1416351-95-5) represents a critical intermediate in modern chemical research. Its structural versatility, coupled with its applicability in diverse fields, makes it a compound of enduring interest. Whether in drug discovery, agrochemical development, or advanced materials, this pyrimidine derivative continues to inspire innovation and drive scientific progress. As research evolves, its role in addressing global challenges in health and sustainability will likely expand, solidifying its place in the chemical landscape.